Cas no 2641915-30-0 ((3R,5R)-5-Amino-1-benzyl-piperidin-3-ol)
(3R,5R)-5-Amino-1-benzyl-piperidin-3-ol Chemical and Physical Properties
Names and Identifiers
-
- (3R,5R)-5-Amino-1-benzyl-piperidin-3-ol
-
- Inchi: 1S/C12H18N2O/c13-11-6-12(15)9-14(8-11)7-10-4-2-1-3-5-10/h1-5,11-12,15H,6-9,13H2/t11-,12-/m1/s1
- InChI Key: QMKYJTGXQLHCRZ-VXGBXAGGSA-N
- SMILES: N1(CC2=CC=CC=C2)C[C@H](N)C[C@@H](O)C1
(3R,5R)-5-Amino-1-benzyl-piperidin-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1130199-50mg |
(3R,5R)-5-Amino-1-benzyl-piperidin-3-ol |
2641915-30-0 | 95% | 50mg |
$455 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1130199-100mg |
(3R,5R)-5-Amino-1-benzyl-piperidin-3-ol |
2641915-30-0 | 95% | 100mg |
$665 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1130199-250mg |
(3R,5R)-5-Amino-1-benzyl-piperidin-3-ol |
2641915-30-0 | 95% | 250mg |
$890 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1130199-500mg |
(3R,5R)-5-Amino-1-benzyl-piperidin-3-ol |
2641915-30-0 | 95% | 500mg |
$1430 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1130199-1g |
(3R,5R)-5-Amino-1-benzyl-piperidin-3-ol |
2641915-30-0 | 95% | 1g |
$2105 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1130199-5g |
(3R,5R)-5-Amino-1-benzyl-piperidin-3-ol |
2641915-30-0 | 95% | 5g |
$7705 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1130199-250mg |
(3R,5R)-5-Amino-1-benzyl-piperidin-3-ol |
2641915-30-0 | 95% | 250mg |
$890 | 2025-02-21 | |
| eNovation Chemicals LLC | Y1130199-500mg |
(3R,5R)-5-Amino-1-benzyl-piperidin-3-ol |
2641915-30-0 | 95% | 500mg |
$1430 | 2025-02-21 | |
| eNovation Chemicals LLC | Y1130199-5g |
(3R,5R)-5-Amino-1-benzyl-piperidin-3-ol |
2641915-30-0 | 95% | 5g |
$7705 | 2025-02-21 | |
| eNovation Chemicals LLC | Y1130199-1g |
(3R,5R)-5-Amino-1-benzyl-piperidin-3-ol |
2641915-30-0 | 95% | 1g |
$2105 | 2025-02-21 |
(3R,5R)-5-Amino-1-benzyl-piperidin-3-ol Related Literature
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
Additional information on (3R,5R)-5-Amino-1-benzyl-piperidin-3-ol
Comprehensive Overview of (3R,5R)-5-Amino-1-benzyl-piperidin-3-ol (CAS No. 2641915-30-0)
(3R,5R)-5-Amino-1-benzyl-piperidin-3-ol is a chiral piperidine derivative with significant potential in pharmaceutical research and organic synthesis. This compound, identified by its CAS No. 2641915-30-0, features a benzyl group at the 1-position and an amino group at the 5-position, both critical for its biological activity and synthetic utility. The stereochemistry at the 3- and 5-positions (3R,5R) further enhances its specificity, making it a valuable building block for drug discovery and medicinal chemistry applications.
In recent years, the demand for chiral amines like (3R,5R)-5-Amino-1-benzyl-piperidin-3-ol has surged due to their role in asymmetric synthesis and enzyme inhibition. Researchers are particularly interested in its potential as a precursor for central nervous system (CNS) therapeutics, given its structural similarity to bioactive piperidine scaffolds. The compound's benzyl-piperidine core is also explored for its interactions with G-protein-coupled receptors (GPCRs), a hot topic in drug development.
From a synthetic perspective, CAS No. 2641915-30-0 offers versatility. Its amino and hydroxyl functional groups allow for selective modifications, enabling the creation of libraries of derivatives for high-throughput screening. This aligns with current trends in fragment-based drug design (FBDD) and combinatorial chemistry, where modular compounds are prized for accelerating lead optimization.
Analytical characterization of (3R,5R)-5-Amino-1-benzyl-piperidin-3-ol typically involves advanced techniques such as HPLC chiral separation, NMR spectroscopy, and mass spectrometry. These methods ensure enantiomeric purity, a critical factor given the rising regulatory emphasis on chiral drug safety. The compound's stability under physiological conditions is another area of active investigation, particularly for oral bioavailability studies.
Beyond pharmaceuticals, this piperidine derivative finds niche applications in catalysis and material science. Its ability to act as a ligand in metal-organic frameworks (MOFs) or as a template for molecular imprinting is gaining attention. Such interdisciplinary relevance makes 2641915-30-0 a compound of interest across multiple research domains.
Environmental and safety profiles of (3R,5R)-5-Amino-1-benzyl-piperidin-3-ol are thoroughly documented, with studies confirming its compatibility with green chemistry principles. This addresses growing concerns about sustainable synthesis, a frequently searched topic among chemists. The compound's biodegradability and low ecotoxicity further enhance its appeal for industrial-scale applications.
In summary, CAS No. 2641915-30-0 represents a multifaceted tool for modern chemistry. Its structural features, synthetic adaptability, and broad applicability position it at the intersection of drug discovery, catalysis, and materials engineering. As research continues to uncover new roles for chiral piperidines, this compound is poised to remain a focal point of scientific innovation.
2641915-30-0 ((3R,5R)-5-Amino-1-benzyl-piperidin-3-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)